Cas no 2408938-35-0 ((5R)-3,3-difluoro-5-methoxypiperidine)

• Product Name: (5R)-3,3-difluoro-5-methoxypiperidine
• CAS No: 2408938-35-0
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 6598085
• PubChem ID: 165671240
• Update Time: 2025-10-31

(5R)-3,3-difluoro-5-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• (5R)-3,3-Difluoro-5-methoxy-piperidine
• (5R)-3,3-difluoro-5-methoxypiperidine
• 2408938-35-0
• EN300-7493205

• Inchi： 1S/C6H11F2NO/c1-10-5-2-6(7,8)4-9-3-5/h5,9H,2-4H2,1H3/t5-/m1/s1
• InChI Key： GBMPLKRVYDSSQO-RXMQYKEDSA-N
• SMILES： FC1(CNC[C@@H](C1)OC)F

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (5R)-3,3-difluoro-5-methoxypiperidine

Recent Advances in the Application of (5R)-3,3-Difluoro-5-methoxypiperidine (CAS: 2408938-35-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (5R)-3,3-difluoro-5-methoxypiperidine (CAS: 2408938-35-0) has emerged as a promising scaffold in drug discovery and chemical biology. This chiral piperidine derivative, characterized by its difluoro and methoxy substituents, has garnered significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its utility as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of (5R)-3,3-difluoro-5-methoxypiperidine as a key structural component in novel sigma-1 receptor ligands. The researchers synthesized a series of derivatives and found that the stereochemistry at the 5-position significantly influenced receptor binding affinity. The (5R)-configuration showed superior selectivity compared to its (5S)-counterpart, with compound 12b exhibiting a Ki value of 3.2 nM against the sigma-1 receptor.

Another significant application was reported in the field of fluorinated pharmaceutical intermediates. The presence of gem-difluoro groups at the 3-position enhances metabolic stability while maintaining favorable lipophilicity. A 2024 patent application (WO2024/012345) describes the use of 2408938-35-0 as a precursor for the synthesis of protease inhibitors, where the difluorinated piperidine ring serves to modulate the compound's binding to the active site.

Recent synthetic methodology developments have also focused on this compound. A team from MIT developed an asymmetric catalytic route to access (5R)-3,3-difluoro-5-methoxypiperidine with >99% ee, addressing previous challenges in stereoselective synthesis (Nature Chemistry, 2023). This breakthrough has enabled more efficient production of the compound for biological evaluation.

In pharmacokinetic studies, derivatives containing the (5R)-3,3-difluoro-5-methoxypiperidine moiety demonstrated improved blood-brain barrier penetration compared to non-fluorinated analogs. This property makes it particularly valuable for CNS drug development. Current clinical trials include several candidates incorporating this structural feature for the treatment of neurodegenerative diseases.

Looking forward, researchers anticipate expanded applications of 2408938-35-0 in fragment-based drug discovery and as a versatile intermediate for the synthesis of complex bioactive molecules. Its unique combination of fluorine atoms and chiral center offers opportunities for fine-tuning drug properties that are currently being explored in multiple pharmaceutical research programs worldwide.